4-(4-tert-butylphenoxy)-4-oxobutanoic acid

• IUPAC Name: 4-(4-tert-butylphenoxy)-4-oxobutanoic acid
• InChI: InChI=1S/C14H18O4/c1-14(2,3)10-4-6-11(7-5-10)18-13(17)9-8-12(15)16/h4-7H,8-9H2,1-3H3,(H,15,16)
• InChI Key: AWBLCPVVBWNRLM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OC(=O)CCC(=O)O
• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol

Description

4-(4-tert-butylphenoxy)-4-oxobutanoic acid, also known as TOFA, is a small molecule inhibitor of acetyl-CoA carboxylase (ACC). ACC is a key enzyme in fatty acid synthesis, and its inhibition by TOFA has been shown to have potential therapeutic applications in various diseases.

Mechanism of Action

4-(4-tert-butylphenoxy)-4-oxobutanoic acid inhibits ACC, which is a key enzyme in the biosynthesis of fatty acids. ACC catalyzes the carboxylation of acetyl-CoA to malonyl-CoA, which is a precursor for fatty acid synthesis. By inhibiting ACC, 4-(4-tert-butylphenoxy)-4-oxobutanoic acid blocks fatty acid synthesis and promotes the breakdown of existing fatty acids.
Biochemical and Physiological Effects:
4-(4-tert-butylphenoxy)-4-oxobutanoic acid has been shown to have a range of biochemical and physiological effects, including inhibition of fatty acid synthesis, promotion of fatty acid oxidation, and improvement of insulin sensitivity. 4-(4-tert-butylphenoxy)-4-oxobutanoic acid has also been shown to reduce inflammation and improve glucose metabolism in adipose tissue.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-tert-butylphenoxy)-4-oxobutanoic acid in lab experiments is its specificity for ACC inhibition, which allows researchers to study the effects of fatty acid synthesis inhibition without affecting other metabolic pathways. However, 4-(4-tert-butylphenoxy)-4-oxobutanoic acid has a relatively short half-life and can be rapidly metabolized, which can limit its effectiveness in certain experiments.

Future Directions

There are several potential future directions for research on 4-(4-tert-butylphenoxy)-4-oxobutanoic acid, including its use in combination with other drugs to enhance its therapeutic effects, the development of more potent and selective ACC inhibitors, and the investigation of its effects on other metabolic pathways. Additionally, further research is needed to fully understand the mechanisms underlying the beneficial effects of 4-(4-tert-butylphenoxy)-4-oxobutanoic acid in various diseases.

Synthesis Methods

4-(4-tert-butylphenoxy)-4-oxobutanoic acid can be synthesized through a multistep process involving the reaction of 4-tert-butylphenol with phosgene to yield 4-tert-butylphenyl chloroformate. This intermediate is then reacted with sodium cyanide to form 4-(4-tert-butylphenoxy)benzoyl cyanide, which is subsequently hydrolyzed to yield 4-(4-tert-butylphenoxy)-4-oxobutanoic acid.

Scientific Research Applications

4-(4-tert-butylphenoxy)-4-oxobutanoic acid has been extensively studied for its potential therapeutic applications in various diseases, including cancer, obesity, and diabetes. In cancer, 4-(4-tert-butylphenoxy)-4-oxobutanoic acid has been shown to inhibit tumor growth by blocking fatty acid synthesis, which is necessary for cancer cell proliferation. In obesity and diabetes, 4-(4-tert-butylphenoxy)-4-oxobutanoic acid has been shown to improve insulin sensitivity and reduce adipose tissue inflammation.